Cas no 2460751-22-6 (2,4,5-Trichloro-6-methoxyquinoline)

• Product Name: 2,4,5-Trichloro-6-methoxyquinoline
• CAS No: 2460751-22-6
• MF: C₁₀H₆Cl₃NO
• MW: 262.519739627838
• MDL: MFCD32702789
• CID: 5669452
• PubChem ID: 155820606
• Update Time: 2025-05-20

2,4,5-Trichloro-6-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trichloro-6-methoxyquinoline
• EN300-26979279
• 2460751-22-6

• MDL： MFCD32702789
• Inchi： 1S/C10H6Cl3NO/c1-15-7-3-2-6-9(10(7)13)5(11)4-8(12)14-6/h2-4H,1H3
• InChI Key： OBQBFWCIXUTCKN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2C1=C(C=C(N=2)Cl)Cl)OC

Computed Properties

• Exact Mass: 260.951497g/mol
• Monoisotopic Mass: 260.951497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 22.1Ų

Additional information on 2,4,5-Trichloro-6-methoxyquinoline

2,4,5-Trichloro-6-methoxyquinoline (CAS No. 2460751-22-6): A Comprehensive Overview of Its Properties and Applications

2,4,5-Trichloro-6-methoxyquinoline (CAS No. 2460751-22-6) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated quinolines, which are known for their diverse biological activities and industrial applications. With the increasing demand for novel heterocyclic compounds in drug discovery, 2,4,5-Trichloro-6-methoxyquinoline stands out due to its unique structural features and potential utility in various scientific fields.

The molecular structure of 2,4,5-Trichloro-6-methoxyquinoline incorporates three chlorine atoms and a methoxy group, which significantly influence its chemical reactivity and physical properties. Researchers have explored its role as a building block in organic synthesis, particularly in the development of antimicrobial agents and fluorescence probes. Recent studies highlight its potential in material science, where its electron-withdrawing properties are leveraged for designing advanced organic semiconductors.

In the context of green chemistry, 2,4,5-Trichloro-6-methoxyquinoline has been investigated for its compatibility with sustainable synthesis methods. The compound's stability under mild reaction conditions makes it a candidate for catalyzed transformations, aligning with the global push toward eco-friendly chemical processes. Additionally, its low toxicity profile (as reported in preliminary studies) has sparked interest in biocompatible applications, though further research is needed to validate these findings.

From an analytical perspective, 2,4,5-Trichloro-6-methoxyquinoline exhibits distinct spectroscopic signatures, including characteristic NMR peaks and UV-Vis absorption bands. These features facilitate its identification and quantification in complex matrices, making it valuable for quality control in industrial settings. Its chromatographic behavior has also been documented, with optimized HPLC methods enabling precise separation from related compounds.

The commercial availability of 2,4,5-Trichloro-6-methoxyquinoline (CAS No. 2460751-22-6) through specialized chemical suppliers has expanded its accessibility to researchers worldwide. However, users frequently search for synthesis protocols, safety data sheets, and solubility parameters, reflecting the need for standardized technical documentation. Recent forums also highlight queries about its storage stability and compatibility with common organic solvents, underscoring practical considerations for laboratory use.

Emerging trends link halogenated quinolines like 2,4,5-Trichloro-6-methoxyquinoline to innovations in photodynamic therapy and bioimaging. Its fluorescence quenching properties are being studied for sensor development, particularly in environmental monitoring. These applications align with growing interest in multifunctional molecules that bridge gaps between chemistry, biology, and materials engineering.

In summary, 2,4,5-Trichloro-6-methoxyquinoline represents a versatile compound with untapped potential across interdisciplinary research. Its structure-activity relationships continue to inspire studies aimed at optimizing its performance in both industrial and academic contexts. As synthetic methodologies advance, this compound is poised to play a pivotal role in next-generation functional materials and life sciences innovations.